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Compound of Interest

Compound Name: AB21 hydrochloride

Cat. No.: B15620842 Get Quote

Application Notes and Protocols for AB21
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
AB21 hydrochloride is a potent and selective antagonist of the Sigma 1 Receptor (S1R), with

a Ki of 13 nM for S1R and 102 nM for the Sigma 2 Receptor (S2R).[1][2] As a crucial tool in

neuroscience and drug discovery, understanding its solubility in various solvents is paramount

for the preparation of stock solutions and for conducting a wide array of in vitro and in vivo

studies. This document provides detailed information on the solubility of AB21 hydrochloride
in Dimethyl Sulfoxide (DMSO) and other common laboratory solvents, along with protocols for

solubility determination and stock solution preparation.
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Property Value Reference

Molecular Formula C₂₃H₂₉ClN₂O [1][2]

Molecular Weight 384.94 g/mol [1][2]

Appearance White to off-white solid [1]

CAS Number 3026677-24-4 [1][2]

Solubility Data
The solubility of a compound is a critical physicochemical property that influences its handling,

formulation, and bioavailability. The following table summarizes the known and estimated

solubility of AB21 hydrochloride in various solvents.
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Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
8.33 21.64

Requires sonication

and warming to 60°C

for complete

dissolution.[1][2]

Water Estimated: 1 - 5 Estimated: 2.6 - 13.0

As a hydrochloride

salt, it is expected to

have some aqueous

solubility. Precise

experimental data is

not currently available.

Ethanol Estimated: 5 - 10 Estimated: 13.0 - 26.0

General solubility of

hydrochloride salts in

alcohols is often

moderate. Precise

experimental data is

not currently available.

Methanol Estimated: 5 - 10 Estimated: 13.0 - 26.0

Similar to ethanol,

moderate solubility is

expected. Precise

experimental data is

not currently available.

Note: The solubility values for water, ethanol, and methanol are estimations based on the

general properties of hydrochloride salts and should be experimentally verified for precise

applications. A detailed protocol for determining solubility is provided in the following section.

Experimental Protocol: Determining the Solubility of
AB21 Hydrochloride
This protocol outlines the widely accepted "shake-flask" method for determining the solubility of

a compound in a specific solvent.
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Materials:

AB21 hydrochloride powder

Solvent of interest (e.g., Water, Ethanol, PBS)

Microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Thermomixer or incubator shaker capable of maintaining a constant temperature

Analytical balance

Micro-pipettes

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Volumetric flasks

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of AB21 hydrochloride to a microcentrifuge tube. A starting

amount of 10-20 mg is typically sufficient.

Add a known volume of the solvent of interest (e.g., 1 mL) to the tube.

Tightly cap the tube.

Equilibration:

Vortex the mixture vigorously for 1-2 minutes.

Place the tube in a thermomixer or incubator shaker set at a constant temperature (e.g.,

25°C or 37°C).
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Shake the mixture for a sufficient time to reach equilibrium. For many compounds, 24-48

hours is adequate. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to

ensure equilibrium has been reached.

Sample Preparation for Analysis:

After equilibration, carefully remove the tube from the shaker. Allow the undissolved solid

to settle at the bottom.

Withdraw an aliquot of the supernatant using a micro-pipette.

Filter the supernatant through a 0.22 µm syringe filter to remove any remaining solid

particles. This step is critical to avoid artificially high concentration measurements.

Concentration Determination:

Accurately dilute the filtered supernatant with the solvent to a concentration that falls

within the linear range of the analytical method (HPLC or UV-Vis).

Analyze the diluted sample using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of AB21 hydrochloride.

Prepare a standard curve of AB21 hydrochloride of known concentrations to accurately

quantify the concentration in the sample.

Calculation of Solubility:

Calculate the concentration of the undiluted supernatant by multiplying the measured

concentration by the dilution factor.

The resulting concentration is the solubility of AB21 hydrochloride in the tested solvent at

the specified temperature.

Workflow for Solubility Determination
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Preparation

Equilibration

Sample Processing

Analysis

Add excess AB21 HCl to tube

Add known volume of solvent

Vortex vigorously

Incubate with shaking (24-48h)

Centrifuge to pellet excess solid

Filter supernatant (0.22 µm)

Dilute filtered supernatant

Quantify concentration (HPLC/UV-Vis)

Solubility Value

Calculate Solubility
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Weigh AB21 Hydrochloride

Add Anhydrous DMSO

Vortex Thoroughly

Heat at 60°C

Sonicate if Necessary

Visually Inspect for Complete Dissolution

No

Cool to Room Temperature

Yes

Aliquot into Single-Use Tubes

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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